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Compound of Interest

Compound Name:
2-Bromo-3-chloro-5-

hydroxypyridine

Cat. No.: B141301 Get Quote

An In-depth Technical Guide to 2-Bromo-3-chloro-5-hydroxypyridine

CAS Number: 130284-56-9[1][2]

This technical guide provides a comprehensive overview of 2-Bromo-3-chloro-5-
hydroxypyridine, a halogenated pyridine derivative. This document is intended for

researchers, scientists, and professionals in the fields of chemical synthesis and drug

development, offering insights into its properties, synthesis, and applications.

Physicochemical Properties
The quantitative data for 2-Bromo-3-chloro-5-hydroxypyridine are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

CAS Number 130284-56-9 [1][2]

Molecular Formula C₅H₃BrClNO

Molecular Weight 208.44 g/mol

Appearance
Colorless to pale yellow

crystalline solid
[1]

Melting Point 112-115 °C [1]

Solubility

Soluble in chloroform and

acetone; slightly soluble in

water.

[1]

Purity ≥97%

Storage Inert atmosphere, 2-8 °C

IUPAC Name 6-bromo-5-chloro-3-pyridinol

InChI Key
DHKTYYVUEJTFHF-

UHFFFAOYSA-N

Synthesis Protocol
While detailed, step-by-step experimental protocols for the synthesis of 2-Bromo-3-chloro-5-
hydroxypyridine are not readily available in public literature, a general and feasible three-step

preparation method has been outlined.[1] This synthesis pathway starts from pyridine and

involves chlorination, bromination, and hydroxylation steps.

General Experimental Procedure:

Chlorination of Pyridine: The synthesis commences with the chlorination of pyridine. This can

be achieved by reacting pyridine with reagents such as hydrogen chloride or sodium

hydroxide to yield 2-chloropyridine.[1] The specific reaction conditions, including

temperature, reaction time, and purification methods, would need to be optimized.
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Bromination of 2-Chloropyridine: The second step involves the bromination of the resulting 2-

chloropyridine. This reaction is typically carried out in an inert atmosphere using bromine to

introduce a bromine atom at the 3-position of the pyridine ring, forming 2-chloro-3-

bromopyridine.[1] Careful control of the reaction conditions is necessary to ensure selective

bromination.

Hydroxylation of 2-Chloro-3-bromopyridine: The final step is the hydroxylation of 2-chloro-3-

bromopyridine to obtain the target compound, 2-Bromo-3-chloro-5-hydroxypyridine. This

transformation is conducted under alkaline conditions, for instance, by reacting with sodium

hydroxide.[1] This step introduces the hydroxyl group at the 5-position.

Note: This represents a generalized synthetic route. For laboratory-scale or industrial

production, further research and development would be required to establish optimal reaction

parameters, yields, and purification protocols.

Synthesis Workflow Diagram
The following diagram illustrates the logical relationship in the general synthesis of 2-Bromo-3-
chloro-5-hydroxypyridine.

Pyridine 2-Chloropyridine

Chlorination
(e.g., HCl or NaOH) 2-Chloro-3-bromopyridine

Bromination
(Br₂, inert atmosphere) 2-Bromo-3-chloro-5-hydroxypyridine

Hydroxylation
(Alkaline conditions, e.g., NaOH)

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Bromo-3-chloro-5-hydroxypyridine.

Applications
2-Bromo-3-chloro-5-hydroxypyridine is primarily utilized as a chemical intermediate in

organic synthesis. Its trifunctional nature (bromo, chloro, and hydroxyl groups) makes it a

versatile building block for the synthesis of more complex molecules. Key application areas

include:

Pharmaceuticals: It serves as a precursor or intermediate in the research and development

of new drug candidates. The pyridine scaffold is a common motif in many biologically active
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compounds.[1][3]

Agrochemicals: This compound can be used in the synthesis of novel pesticides and

herbicides.[1]

Dyes and Pigments: The chromophoric properties of pyridine derivatives make it a potential

intermediate in the synthesis of dyes.[1]

Safety Information
2-Bromo-3-chloro-5-hydroxypyridine is a chemical that should be handled in a laboratory

setting with appropriate personal protective equipment. It is classified with the following hazard

statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The corresponding precautionary statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is crucial to consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Spectroscopic Data
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Spectroscopic data, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy, are essential for the structural confirmation and purity assessment of 2-Bromo-
3-chloro-5-hydroxypyridine. While the raw spectral data is not provided in the readily

available literature, spectral information is reported to be available through specialized

chemical data providers such as ChemicalBook.[4] Researchers are advised to consult these

resources for detailed spectroscopic information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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